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Compound of Interest

Compound Name: Texin 192A

Cat. No.: B15400975

For researchers, scientists, and drug development professionals, the selection of appropriate
polymeric materials is a critical step in the design and manufacturing of medical devices. This
guide provides a comprehensive benchmark of Texin® 192A, a thermoplastic polyurethane
(TPU), against other leading medical-grade polymers, including alternative TPUs, a
thermoplastic elastomer (TPE), and a copolyester. The following sections present a detailed
comparison of their mechanical, thermal, and biological properties, supported by standardized
experimental data and detailed testing protocols.

Quantitative Performance Data

The selection of a medical-grade polymer is often dictated by its specific physical and
mechanical properties. The following tables provide a comparative summary of key
performance indicators for Texin® TPUs and their alternatives.

Mechanical Properties
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Thermal Properties
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Biocompatibility and Sterilization

All the compared polymers are designed for medical applications and have undergone rigorous
biocompatibility testing.

o Texin®: Many grades of Texin® TPU are biocompatible according to FDA-modified ISO
10993-1 tests.[1]

e Pellethane®: This medical-grade TPU has passed 1SO 10993-5 cytotoxicity tests and meets
USP Class VI requirements, ensuring its safety for contact with human tissues.[2][3]
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» Mediprene®: These TPEs are compounded using medically approved raw materials and
representative grades have passed cytotoxicity tests according to ISO 10993-5 and
biocompatibility tests according to USP Class VI.[4][5] They are also latex-free, reducing the
risk of allergic reactions.[4][6]

o Eastman Tritan™ MXF121: This copolyester has successfully passed FDA/ISO 10993
testing for cytotoxicity, skin sensitization, and intracutaneous reactivity.[7][8][9][10][11][12]

In terms of sterilization, these polymers offer various options. Mediprene® TPEs can be
sterilized using gamma radiation, Ethylene Oxide (EtO), and steam.[6] Pellethane® is also
suitable for a range of sterilization methods.

Chemical Resistance

The ability of a polymer to withstand chemical exposure is crucial for medical devices that may
come into contact with bodily fluids, disinfectants, or drugs.

Texin®: Offers good chemical resistance to oils, greases, and solvents.[13]

Pellethane®: Exhibits good chemical resistance properties.[14]

Mediprene®: Generally shows good chemical resistance, with the exception of organic
solvents, and aromatic and vegetable oils.[4]

Eastman Tritan™ MXF121: Possesses good chemical resistance.[7][8][10][11]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
objectivity and comparability. The following are detailed descriptions of the key experimental
protocols.

Mechanical Testing

A general workflow for the mechanical testing of medical-grade polymers is outlined below.
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Mechanical Property Testing

Flexural Test (ASTM D790)

Specimen Preparation Data Analysis & Reporting,

Raw Polymer Material |—>| Injection/Compression Molding |—>| Standard Conditioning (Temp/Humidity) I: Hardness Test (ASTM D2240) '_: | Data Acquisition |—>| Calculation of Properties |—>| Reporting of Results

Tensile Test (ASTM D638/D412)

Click to download full resolution via product page
Caption: General workflow for mechanical property testing of polymers.

o Tensile Properties (ASTM D638 / ASTM D412): This test determines the tensile strength and
elongation of the polymer. A dumbbell-shaped specimen is pulled at a constant rate until it
breaks. The force required to break the specimen and the extent to which it stretches are
measured.

e Hardness (ASTM D2240): The Shore durometer hardness is measured by pressing a
standardized indenter into the material under a specific force. The depth of indentation is
inversely proportional to the hardness.

o Flexural Properties (ASTM D790): This test measures the flexural modulus, which is an
indication of the material's stiffness. A rectangular specimen is supported at both ends and a
load is applied to the center until it bends or breaks.

Biocompatibility Testing

The biocompatibility of medical polymers is assessed through a series of in vitro and in vivo
tests as outlined in the 1ISO 10993 standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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